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Compound of Interest

Compound Name: PKSI-527

Cat. No.: B034811 Get Quote

This document provides essential safety and logistical information for the proper disposal of

PKSI-527, a selective plasma kallikrein inhibitor used in research. Adherence to these

procedures is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals.

Chemical and Safety Data
A summary of the key identification and safety data for PKSI-527 is provided in the table below.

This information is compiled from supplier Safety Data Sheets (SDS).

Identifier Value Reference

CAS Number 128837-71-8 [1][2]

Molecular Formula C25H31N3O4・HCl [3][4]

Molecular Weight 474.0 g/mol [2][4]

GHS Hazard Classification
Not classified as a hazardous

substance or mixture.
[1][5]

NFPA Ratings (Scale 0-4) Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS-Ratings (Scale 0-4) Health: 0, Fire: 0, Reactivity: 0 [1]
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Disposal Procedures
While PKSI-527 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative to follow standard laboratory chemical waste

disposal procedures.[1][5] For research use only, this compound has not been fully validated

for medical applications.[3]

Step 1: Personal Protective Equipment (PPE)

Before handling PKSI-527 for disposal, ensure you are wearing appropriate PPE:

Safety glasses or goggles

Standard laboratory coat

Chemically resistant gloves (e.g., nitrile)

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is critical to prevent accidental reactions.

Solid Waste:

Collect un-used or expired solid PKSI-527 powder in a clearly labeled, sealed container.

Contaminated items such as weigh boats, pipette tips, and empty vials should also be

collected in this container.

The container should be labeled "PKSI-527 Waste" and include the CAS number (128837-

71-8).

Liquid Waste:

Solutions of PKSI-527 should be collected in a dedicated, sealed, and clearly labeled

waste container.

The container label should include "PKSI-527 Solution Waste," the solvent used (e.g.,

water, DMSO), and the approximate concentration.[4][6]
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Do not mix PKSI-527 waste with other chemical waste streams unless explicitly approved

by your institution's Environmental Health and Safety (EHS) department.

Step 3: Decontamination

Decontaminate surfaces and non-disposable equipment that have come into contact with

PKSI-527. A recommended practice is scrubbing with alcohol.[5]

Absorb any spills with an inert, finely-powdered liquid-binding material (e.g., diatomite,

universal binders) and dispose of the contaminated material as solid waste.[5]

Step 4: Final Disposal

According to one supplier's SDS, smaller quantities of PKSI-527 may be disposed of with

household waste.[1] However, this should be verified with your local and institutional

regulations.

For larger quantities and for all uncleaned packaging, disposal must be conducted according

to official regulations.[1]

Contact your institution's EHS department to arrange for the pickup and disposal of the

collected PKSI-527 waste containers. They will ensure that the waste is handled and

disposed of in compliance with all local, state, and federal regulations.

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and steps for the proper disposal

of PKSI-527.
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PKSI-527 Disposal Workflow
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Caption: Workflow for the safe disposal of PKSI-527 waste.
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Disclaimer: This information is intended as a guide and is based on publicly available Safety

Data Sheets. It is the user's responsibility to develop proper handling and disposal methods

based on the actual conditions of use and to consult with their institution's Environmental

Health and Safety department to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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